Cas no 74470-31-8 (3-Pyridinecarboxylic acid, 4-(methylthio)-)

• Product Name: 3-Pyridinecarboxylic acid, 4-(methylthio)-
• CAS No: 74470-31-8
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• CID: 1771136
• Update Time: 2024-11-27

3-Pyridinecarboxylic acid, 4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 4-(methylthio)-

• Inchi： 1S/C7H7NO2S/c1-11-6-2-3-8-4-5(6)7(9)10/h2-4H,1H3,(H,9,10)
• InChI Key： MEMQPQUONOSXKN-UHFFFAOYSA-N
• SMILES： C1=NC=CC(SC)=C1C(O)=O

Computed Properties

• Exact Mass: 169.01981

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Melting Point: 153 °C
• Boiling Point: 329.6±27.0 °C(Predicted)
• PSA: 50.19
• pka: 1.67±0.10(Predicted)